Cas no 19813-28-6 (2-(1,2,3-thiadiazol-5-yl)acetic acid)

• Product Name: 2-(1,2,3-thiadiazol-5-yl)acetic acid
• CAS No: 19813-28-6
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• MDL: MFCD19229332
• CID: 5247735
• PubChem ID: 55300324
• Update Time: 2025-10-30

2-(1,2,3-thiadiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• [1,2,3]Thiadiazol-5-yl-acetic acid
• 2-(1,2,3-thiadiazol-5-yl)acetic acid

• MDL： MFCD19229332
• Inchi： 1S/C4H4N2O2S/c7-4(8)1-3-2-5-6-9-3/h2H,1H2,(H,7,8)
• InChI Key： FWDWGGXOFBDLKL-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=CN=N1

Computed Properties

• Exact Mass: 143.99934855g/mol
• Monoisotopic Mass: 143.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 91.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 2-(1,2,3-thiadiazol-5-yl)acetic acid

2-(1,2,3-Thiadiazol-5-yl)Acetic Acid: A Comprehensive Overview

2-(1,2,3-Thiadiazol-5-yl)acetic acid, identified by the CAS number 19813-28-6, is a chemical compound that has garnered significant attention in various scientific domains due to its unique properties and versatile applications. This compound belongs to the class of thiadiazoles, which are heterocyclic compounds containing sulfur and nitrogen atoms in a five-membered ring structure. The presence of the thiadiazole ring imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

The structure of 2-(1,2,3-thiadiazol-5-yl)acetic acid consists of a thiadiazole ring (a five-membered ring with two nitrogen atoms and one sulfur atom) attached to an acetic acid group via a methylene bridge (-CH₂COOH). This configuration allows for a wide range of chemical reactivity and functionalization possibilities. The compound is often synthesized through various methods, including condensation reactions involving thiourea derivatives and aldehydes or ketones. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly synthesis routes for this compound.

One of the most notable applications of 2-(1,2,3-thiadiazol-5-yl)acetic acid lies in its use as an intermediate in the synthesis of bioactive compounds. The thiadiazole moiety is known for its ability to act as a bioisostere of other heterocyclic groups, such as imidazoles or pyridines, which are commonly found in pharmaceutical agents. This property has led to its incorporation into drug discovery programs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

Recent studies have highlighted the potential of 2-(1,2,3-thiadiazol-5-yl)acetic acid as an anti-inflammatory agent. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

In addition to its pharmaceutical applications, 2-(1,2,3-thiadiazol-5-yl)acetic acid has also found utility in agrochemicals. The compound's ability to modulate plant growth and development has been explored in recent agricultural studies. For instance, certain derivatives have been shown to enhance crop yield by promoting root growth and improving stress tolerance in plants under adverse environmental conditions such as drought or salinity.

The versatility of 2-(1,2,3-thiadiazol-5-yl)acetic acid extends to materials science as well. Its unique electronic properties make it a promising candidate for applications in organic electronics and optoelectronics. Recent research has focused on incorporating this compound into organic semiconductors and light-emitting diodes (LEDs), where it has demonstrated potential for improving device performance and efficiency.

The growing interest in CAS 19813-28-6 can be attributed to its ability to serve as a versatile building block for constructing complex molecules with diverse functionalities. Its modular structure allows chemists to easily modify the thiadiazole ring or the acetic acid group to tailor the compound's properties for specific applications. This adaptability has made it a valuable tool in both fundamental research and industrial development.

In conclusion, 2-(1,2,3-thiadiazol-5-yl)acetic acid, with its CAS number 19813-28-6, represents a multifaceted compound with significant potential across various scientific disciplines. From drug discovery to agricultural chemistry and materials science, this compound continues to be a focal point for innovative research aimed at harnessing its unique properties for practical applications.